Cas no 425648-79-9 (N-[1-[(4-Chlorophenyl)amino]-2-(4-methylphenyl)-2-2-furancarboxamide)

• Product Name: N-[1-[(4-Chlorophenyl)amino]-2-(4-methylphenyl)-2-2-furancarboxamide
• CAS No: 425648-79-9
• CID: 4651277
• Update Time: 2025-06-24

N-[1-[(4-Chlorophenyl)amino]-2-(4-methylphenyl)-2-2-furancarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[(4-Chlorophenyl)amino]-2-(4-methylphenyl)-2-2-furancarboxamide

Additional information on N-[1-[(4-Chlorophenyl)amino]-2-(4-methylphenyl)-2-2-furancarboxamide

Introduction to N-[1-[(4-Chlorophenyl)amino]-2-(4-methylphenyl)-2-2-furancarboxamide (CAS No. 425648-79-9)

N-[1-[(4-Chlorophenyl)amino]-2-(4-methylphenyl)-2-furancarboxamide] is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 425648-79-9, represents a fascinating intersection of organic chemistry and medicinal biology, offering potential applications in the creation of novel therapeutic agents.

The molecular structure of N-[1-[(4-Chlorophenyl)amino]-2-(4-methylphenyl)-2-furancarboxamide] is characterized by its complex arrangement of aromatic rings and functional groups. The presence of a 4-chlorophenyl group and a 4-methylphenyl group contributes to its unique chemical properties, making it a valuable candidate for further investigation. Specifically, these aromatic groups are known for their ability to interact with biological targets, which is a critical factor in drug design.

In recent years, there has been a growing interest in developing small molecule inhibitors that can modulate the activity of various enzymes and receptors involved in disease pathways. N-[1-[(4-Chlorophenyl)amino]-2-(4-methylphenyl)-2-furancarboxamide] has been studied for its potential to interact with such targets, particularly in the context of neurological and inflammatory disorders. The compound's furancarboxamide moiety is particularly noteworthy, as it has been shown to exhibit pharmacological activity in preclinical models.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that N-[1-[(4-Chlorophenyl)amino]-2-(4-methylphenyl)-2-furancarboxamide] may be able to elicit similar effects on biological systems, while also offering new opportunities for therapeutic intervention. Researchers have been particularly interested in its potential as an antagonist or modulator of certain neurotransmitter receptors, which could have implications for treating conditions such as depression, anxiety, and chronic pain.

The synthesis of N-[1-[(4-Chlorophenyl)amino]-2-(4-methylphenyl)-2-furancarboxamide] involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled chemists to produce this compound in sufficient quantities for detailed biological testing. The process typically begins with the preparation of key intermediates, such as the 4-chloroaniline and 4-methylbenzene derivatives, which are then coupled together through condensation reactions.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been employed to predict the binding interactions between N-[1-[(4-Chlorophenyl)amino]-2-(4-methylphenyl)-2-furancarboxamide] and its target proteins. These predictions provide valuable insights into the compound's mechanism of action and help guide the design of more effective derivatives. Additionally, virtual screening methods have been used to identify potential drug-like properties of the molecule, further enhancing its appeal as a candidate for drug development.

Evaluation studies have begun to shed light on the pharmacokinetic properties of N-[1-[(4-Chlorophenyl)amino]-2-(4-methylphenyl)-2-furancarboxamide]. Initial data suggest that the compound exhibits reasonable solubility and stability under physiological conditions, which are essential characteristics for any potential therapeutic agent. Furthermore, preliminary toxicity studies have shown that the compound is well-tolerated at doses relevant to human use, although further research is needed to fully assess its safety profile.

The future directions for research on N-[1-[(4-Chlorophenyl)amino]-2-(4-methylphenyl)-2-furancarboxamide] are numerous and exciting. One area of focus is the development of analogs with improved pharmacological properties. By modifying specific functional groups within the molecule, researchers aim to enhance its binding affinity, selectivity, and metabolic stability. These efforts could lead to the discovery of novel drugs with enhanced efficacy and reduced side effects.

Another promising avenue is the exploration of N-[1-[(4-Chlorophenyl)amino]-2-(4-methylphenyl)-2-furancarboxamide] as a lead compound for combination therapies. The ability to combine multiple compounds with complementary mechanisms of action can often lead to synergistic effects that are greater than those observed with individual agents. This approach has shown great promise in treating complex diseases such as cancer and autoimmune disorders.

In conclusion, N-[1-[(4-Chlorophenyl)amino]-2-(4-methylphenyl)-2-furancarboxamide] (CAS No. 425648-79-9) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activity make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.